Cas no 1148-49-8 (4-Hydroxy-6-methyl-2-phenylquinoline)

• Product Name: 4-Hydroxy-6-methyl-2-phenylquinoline
• CAS No: 1148-49-8
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 139146
• PubChem ID: 329773615
• Update Time: 2025-08-03

4-Hydroxy-6-methyl-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinol,6-methyl-2-phenyl-
• 4-HYDROXY-6-METHYL-2-PHENYLQUINOLINE
• 6-methyl-2-phenyl-1H-quinolin-4-one
• 2-Phenyl-4-hydroxy-6-methyl-chinolin
• 2-Phenyl-6-methyl-4-hydroxychinolin
• 4-Hydroxy-6-methyl-2-phenyl-chinolin
• 6-Methyl-2-phenyl-4-hydroxychinolin
• 6-Methyl-2-phenyl-chinolin-4-ol
• 6-methyl-2-phenylquinolin-4-ol
• SCHEMBL2799465
• CHEMBL16223
• F86992
• HMS3357P19
• 6-methyl-2-phenyl-4-quinolone
• 1148-49-8
• KUC100230N
• 6-Methyl-2-phenyl-4-quinolinol
• Oprea1_660465
• SMR000108387
• AKOS002349045
• AB00121093-01
• CS-0329545
• BDBM37510
• 4-Hydroxy-6-methyl-2-phenylquinoline, AldrichCPR
• 6-Methyl-2-phenylquinolin-4(1H)-one
• SCHEMBL10610649
• DTXSID10352648
• MLS000112473
• 4-Quinolinol, 6-methyl-2-phenyl-
• MLS000517831
• SWRQHHJAXCNFGU-UHFFFAOYSA-N
• KUC100230
• HMS2226E14
• Oprea1_766973
• cid_730810
• MFCD02179767
• BAA14849
• STK843528
• 4-Hydroxy-6-methyl-2-phenylquinoline

• MDL： MFCD02179767
• Inchi： 1S/C16H13NO/c1-11-7-8-14-13(9-11)16(18)10-15(17-14)12-5-3-2-4-6-12/h2-10H,1H3,(H,17,18)
• InChI Key： SWRQHHJAXCNFGU-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)NC2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 235.10000
• Monoisotopic Mass: 235.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.173
• Boiling Point: 408.5°C at 760 mmHg
• Flash Point: 162.8°C
• Refractive Index: 1.623
• PSA: 33.12000
• LogP: 3.91580

4-Hydroxy-6-methyl-2-phenylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318-H413
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 4-Hydroxy-6-methyl-2-phenylquinoline

4-Hydroxy-6-Methyl-2-Phenylquinoline: A Comprehensive Overview

4-Hydroxy-6-Methyl-2-Phenylquinoline (CAS No. 1148-49-8) is a fascinating compound belonging to the quinoline family, a class of heterocyclic aromatic compounds with significant applications in various fields. This compound is characterized by its unique structure, which includes a quinoline ring system with hydroxyl, methyl, and phenyl substituents. The presence of these functional groups imparts 4-Hydroxy-6-Methyl-2-Phenylquinoline with diverse chemical and biological properties, making it a subject of interest in both academic and industrial research.

The synthesis of 4-Hydroxy-6-Methyl-2-Phenylquinoline involves a series of well-established organic reactions. One common approach is the Skraup oxidation, which utilizes a mixture of sulfuric acid, nitric acid, and glycerol to oxidize appropriate starting materials. This method has been widely used to synthesize quinoline derivatives due to its high yield and reproducibility. Recent advancements in catalytic methods have further optimized the synthesis process, enabling the production of 4-Hydroxy-6-Methyl-2-Phenylquinoline with higher purity and efficiency.

One of the most notable applications of 4-Hydroxy-6-Methyl-2-Phenylquinoline lies in its pharmacological properties. Studies have shown that this compound exhibits significant antioxidant activity, which makes it a potential candidate for use in antioxidant therapies. Additionally, 4-Hydroxy-6-Methyl-2-Phenylquinoline has demonstrated anti-inflammatory properties, suggesting its potential role in the treatment of inflammatory diseases. Recent research has also highlighted its ability to modulate cellular signaling pathways, further underscoring its therapeutic potential.

The electronic properties of 4-Hydroxy-6-Methyl-2-Phenylquinoline make it an attractive candidate for applications in materials science. Its conjugated π-system allows for efficient charge transport, making it suitable for use in organic electronics. Researchers have explored its potential as a component in organic photovoltaic cells and light-emitting diodes (OLEDs). Recent studies have focused on improving the stability and efficiency of these devices by incorporating 4-Hydroxy-6-Methyl